Cas no 956205-91-7 (2-{(5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)carbonylamino}acetic acid)

• Product Name: 2-{(5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)carbonylamino}acetic acid
• CAS No: 956205-91-7
• MDL: MFCD03787488
• CID: 4667480
• Update Time: 2025-10-30

2-{(5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)carbonylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-([(5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)CARBONYL]AMINO)ACETIC ACID
• 2-[(5-chloro-1-methyl-3-phenylpyrazole-4-carbonyl)amino]acetic acid
• Glycine, N-[(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)carbonyl]-
• 2-{(5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)carbonylamino}acetic acid

• MDL： MFCD03787488

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)carbonylamino}acetic acid

Compound CAS No. 956205-91-7: 2-{(5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)carbonylamino}acetic Acid

The compound with CAS No. 956205-91-7, commonly referred to as 2-{(5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)carbonylamino}acetic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with chlorine, methyl, and phenyl groups, connected via a carbonyl group to an amino acid moiety. The combination of these functional groups makes it a versatile compound with diverse applications.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have enabled the efficient preparation of this molecule with high purity and yield. Researchers have explored various methodologies to optimize the synthesis process, ensuring scalability for potential industrial applications.

One of the most promising areas of research for this compound is its application in drug discovery. The pyrazole ring is known for its ability to act as a bioisostere, making it a valuable component in medicinal chemistry. The presence of the chlorine atom at position 5 of the pyrazole ring introduces additional electronic effects, enhancing the molecule's ability to interact with biological targets. Recent studies have demonstrated that this compound exhibits potent activity against various enzymes and receptors, making it a strong candidate for therapeutic development.

In addition to its pharmacological applications, this compound has shown potential in materials science. The phenyl group attached to the pyrazole ring contributes to the molecule's aromaticity and stability, which are desirable properties for materials used in electronics and optoelectronics. Researchers have investigated its use as a building block for constructing advanced materials with tailored electronic properties.

The amino acid moiety in this compound further enhances its versatility. This part of the molecule can participate in hydrogen bonding and other non-covalent interactions, which are critical for many biological processes. Recent studies have explored the use of this compound as a chiral catalyst in asymmetric synthesis, leveraging its ability to induce enantioselectivity in chemical reactions.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial. Researchers have conducted extensive studies on its biodegradability under various conditions, ensuring that its use does not pose significant risks to ecosystems. These studies have provided valuable insights into the design of more sustainable compounds with similar functionalities.

In conclusion, CAS No. 956205-91-7 represents a multifaceted compound with wide-ranging applications across chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers exploring new frontiers in drug discovery, materials science, and sustainable chemistry. As advancements in synthetic methods and biological understanding continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.